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Compound of Interest

Compound Name: c-Met-IN-21

Cat. No.: B12377061

Disclaimer: A specific Safety Data Sheet (SDS) for c-Met-IN-21 is not publicly available. The
following procedures are based on general best practices for the handling and disposal of
potent, research-grade small molecule kinase inhibitors. Researchers must consult their
institution's Environmental Health & Safety (EHS) department for specific regulations and
obtain the supplier-specific SDS before handling this compound.

This document provides a procedural framework for the safe disposal of c-Met-IN-21, a
chemical compound used in research settings. Adherence to these guidelines is critical for
ensuring personnel safety and regulatory compliance.

Compound Handling and Hazard Profile

As a c-Met inhibitor, c-Met-IN-21 is an biologically active molecule. Compounds of this class
are typically classified as hazardous. The table below summarizes the expected hazard
classifications and necessary personal protective equipment (PPE).

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12377061?utm_src=pdf-interest
https://www.benchchem.com/product/b12377061?utm_src=pdf-body
https://www.benchchem.com/product/b12377061?utm_src=pdf-body
https://www.benchchem.com/product/b12377061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Guideline

Physical State Solid (Crystalline Powder)

Primary Hazard Toxic, Irritant

Routes of Exposure Inhalation, Skin Contact, Eye Contact, Ingestion

Chemical Safety Goggles, Protective Gloves

Required PPE "
(Nitrile), Lab Coat

Store in a tightly sealed container in a cool, dry,
Storage well-ventilated area away from incompatible

materials.

Step-by-Step Disposal Protocol

The proper disposal of c-Met-IN-21 is a critical final step in the experimental workflow. The
process ensures that this potent compound is managed safely without risk to personnel or the
environment.

1. Waste Characterization and Segregation:

o Solid Waste: All materials that have come into direct contact with c-Met-IN-21, including
contaminated gloves, weigh paper, pipette tips, and vials, must be treated as hazardous
chemical waste.

e Liquid Waste: Solutions containing c-Met-IN-21 must be collected as hazardous liquid
chemical waste. Do not dispose of solutions down the drain.

o Segregation: Keep c-Met-IN-21 waste separate from other waste streams, such as biological
or radioactive waste, unless explicitly permitted by your institution's EHS guidelines.

2. Containment and Labeling:

e Solid Waste: Place all contaminated solid materials into a dedicated, sealable, and clearly
labeled hazardous waste container. A plastic bag or a wide-mouth plastic jar with a screw-top
lid is appropriate.
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o Liquid Waste: Collect all contaminated liquids in a sealed, leak-proof, and chemically
compatible container (e.g., a glass or polyethylene bottle).

e Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label
must include:

The full chemical name: "c-Met-IN-21"

[e]

o

The estimated quantity and concentration of the waste.

The date the waste was first added to the container.

[¢]

[e]

The name of the principal investigator and the laboratory location.
3. Storage Pending Disposal:

» Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.

o Ensure the storage area is secure, away from general traffic, and has secondary
containment to prevent spills.

e Do not accumulate more than the volume specified by your institutional and local regulations
(typically one quart of acutely hazardous waste).

4. Arranging for Final Disposal:

e Once the waste container is full or the experiment is complete, submit a chemical waste
pickup request to your institution's EHS department.

» Follow the specific online or paper-based procedure required by your EHS office.

» Do not attempt to transport or dispose of the waste outside of the established institutional
channels.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of c-Met-IN-21 waste.

Start: Experiment
Using c-Met-IN-21

i

Generate Waste
(Solid or Liquid)

Is material contaminated
with c-Met-IN-21?

Treat as Dispose as
Hazardous Waste Non-Hazardous Waste

Step 1: Segregate Waste
(Solid vs. Liguid)

Step 2: Place in a
Sealed, Compatible Container

Step 3: Attach Hazardous
Waste Label

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Submit Waste
Pickup Request to EHS

End: Waste Collected
by EHS
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Caption: Workflow for the safe disposal of c-Met-IN-21 chemical waste.

 To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of c-Met-IN-
21]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377061#c-met-in-21-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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